Cas no 883442-46-4 ((4-fluorooxan-4-yl)methanol)

• Product Name: (4-fluorooxan-4-yl)methanol
• CAS No: 883442-46-4
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• MDL: MFCD18072006
• CID: 1090893
• PubChem ID: 56971676
• Update Time: 2025-10-28

(4-fluorooxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluorotetrahydro-2H-pyran-4-yl)methanol
• (4-fluorooxan-4-yl)methanol
• (4-fluorotetrahydro-2H-pyran-4-yl)methanamine
• 4-Hydroxymethyl-4-fluoro-tetrahydro-2H-pyran
• 2H-PYRAN-4-METHANOL, 4-FLUOROTETRAHYDRO-
• (4-FLUORO-TETRAHYDRO-PYRAN-4-YL)-METHANOL
• 2835AJ
• PB21247
• (4-Fluorotetrahydropyran-4-yl)-methanol
• 4-fluorotetrahydro-2H-pyran-4-ylmethanol
• AK144105
• J1154
• (4-fluorotetrahydro-2H-pyran-4-yl) methanol
• 4-Fluorotetrahydro-2H-pyran-4-methanol (ACI)
• (4-Fluorotetrahydropyran-4-yl)methanol
• SY097191
• MFCD18072006
• AS-34527
• 4-(Hydroxymethyl)-4-fluorotetrahydropyran
• SCZDHDHAWKBYHY-UHFFFAOYSA-N
• SCHEMBL522752
• AKOS022178062
• 883442-46-4
• EN300-1215432
• CS-0053200
• F2167-8034
• 4-Fluorotetrahydropyran-4-methanol
• DA-40892

• MDL： MFCD18072006
• Inchi： 1S/C6H11FO2/c7-6(5-8)1-3-9-4-2-6/h8H,1-5H2
• InChI Key： SCZDHDHAWKBYHY-UHFFFAOYSA-N
• SMILES： FC1(CCOCC1)CO

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.12
• Boiling Point: 198℃
• Flash Point: 100℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (4-fluorooxan-4-yl)methanol

Comprehensive Overview of (4-fluorooxan-4-yl)methanol (CAS No. 883442-46-4): Properties, Applications, and Industry Relevance

(4-Fluorooxan-4-yl)methanol (CAS No. 883442-46-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorooxane moiety combined with a hydroxymethyl group makes this molecule a versatile intermediate for synthesizing bioactive derivatives. Recent studies highlight its potential in drug discovery, particularly in modulating pharmacokinetic properties like metabolic stability and membrane permeability.

The compound’s CAS number 883442-46-4 is frequently searched in chemical databases, reflecting its growing importance in R&D. Researchers are particularly interested in its synthetic pathways, with methods such as nucleophilic fluorination and ring-closing metathesis being explored. A 2023 survey of patent filings revealed a 40% increase in applications citing (4-fluorooxan-4-yl)methanol derivatives, underscoring its relevance in developing kinase inhibitors and antimicrobial agents.

From an industrial perspective, 883442-46-4 aligns with the trend toward fluorinated building blocks, which account for 30% of FDA-approved drugs in the past decade. Its low toxicity profile and compatibility with green chemistry principles (e.g., solvent-free reactions) make it attractive for sustainable manufacturing. Analytical techniques like 19F-NMR and LC-MS are critical for quality control, as purity thresholds exceed 98% for pharmaceutical-grade material.

Environmental considerations are also shaping discussions around (4-fluorooxan-4-yl)methanol. While fluorinated compounds face scrutiny for persistence, this molecule’s biodegradability potential is being evaluated through OECD 301 tests. Computational models suggest that its half-life in soil is shorter than legacy PFAS compounds, addressing a key concern in regulatory submissions.

Emerging applications include its use in liquid crystal formulations for displays and as a ligand precursor in asymmetric catalysis. The compound’s chiral center enables enantioselective synthesis, a hot topic in fine chemical production. With global demand for fluoro-pharmaceuticals projected to grow at 7.2% CAGR through 2030, CAS 883442-46-4 is poised to remain a focal point in specialty chemistry.